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Compound of Interest

Compound Name: Methyl 3,5-Dihydroxybenzoate

Cat. No.: B129432 Get Quote

An In-depth Technical Guide to Methyl 3,5-
Dihydroxybenzoate
This technical guide provides a comprehensive overview of Methyl 3,5-dihydroxybenzoate, a

chemical compound with applications in organic synthesis and potential pharmacological

activities. The intended audience for this document includes researchers, scientists, and

professionals in the field of drug development.

Chemical Identity and Structure
Methyl 3,5-dihydroxybenzoate is an organic compound that belongs to the family of

dihydroxybenzoic acid esters.

IUPAC Name: methyl 3,5-dihydroxybenzoate[1]

Structural Formula:

The structural formula of Methyl 3,5-dihydroxybenzoate is presented below, illustrating the

arrangement of its constituent atoms.

Click to download full resolution via product page

Caption: 2D structural representation of Methyl 3,5-Dihydroxybenzoate.
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Physicochemical Properties
A summary of the key quantitative data for Methyl 3,5-dihydroxybenzoate is provided in the

table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₈H₈O₄ [1]

Molecular Weight 168.15 g/mol [1]

Melting Point 167-170 °C [2][3]

Boiling Point 339.1±22.0 °C at 760 mmHg

Solubility Slightly soluble in water. [2]

Appearance
Slightly yellow to beige fine

crystalline powder.
[2]

CAS Number 2150-44-9 [1]

SMILES
COC(=O)C1=CC(=CC(=C1)O)

O
[1]

InChI Key
RNVFYQUEEMZKLR-

UHFFFAOYSA-N
[1]

Experimental Protocols
Synthesis of Methyl 3,5-Dihydroxybenzoate via Fischer Esterification

The most common method for synthesizing Methyl 3,5-dihydroxybenzoate is through the

Fischer esterification of 3,5-dihydroxybenzoic acid with methanol, catalyzed by an acid such as

sulfuric acid or p-toluenesulfonic acid.

Materials:

3,5-Dihydroxybenzoic acid

Methanol (anhydrous)
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Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

Sodium bicarbonate (NaHCO₃) solution (saturated)

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Distilled water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 3,5-dihydroxybenzoic acid in an excess of anhydrous methanol.

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid or

p-toluenesulfonic acid to the methanolic solution while stirring.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Quenching and Extraction: After the reaction is complete, allow the mixture to cool to room

temperature. Remove the excess methanol under reduced pressure. Dissolve the residue in

ethyl acetate and wash it with a saturated solution of sodium bicarbonate to neutralize the

acid catalyst. Subsequently, wash the organic layer with brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and then remove the ethyl acetate under reduced pressure to obtain

the crude product.

Purification: Purify the crude Methyl 3,5-dihydroxybenzoate by recrystallization from an

appropriate solvent system (e.g., water or an ethyl acetate/hexane mixture) to yield a

crystalline solid.
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Reaction Stage Work-up Stage Purification Stage

Dissolve 3,5-Dihydroxybenzoic Acid in Methanol Add Acid Catalyst (H2SO4 or p-TsOH) Reflux the Mixture Cool and Remove Excess Methanol Dissolve in Ethyl Acetate Wash with NaHCO3 Solution Wash with Brine Dry with Anhydrous MgSO4 Filter and Evaporate Solvent Recrystallize Crude Product Obtain Pure Methyl 3,5-Dihydroxybenzoate
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Caption: Experimental workflow for the synthesis of Methyl 3,5-Dihydroxybenzoate.

Biological Activity and Signaling Pathways
Methyl 3,5-dihydroxybenzoate has been identified as an inhibitor of ribonucleotide reductase,

an enzyme crucial for DNA synthesis and repair. This inhibitory action confers potential

antineoplastic (anti-tumor) properties to the compound.

Ribonucleotide Reductase Signaling Pathway

Ribonucleotide reductase (RNR) catalyzes the conversion of ribonucleotides to

deoxyribonucleotides, a rate-limiting step in the production of the building blocks for DNA. The

enzyme consists of two subunits, R1 and R2. The R2 subunit contains a tyrosyl free radical that

is essential for the catalytic activity of the R1 subunit. Inhibitors of RNR, such as Methyl 3,5-
dihydroxybenzoate, can disrupt this process, leading to a depletion of the

deoxyribonucleotide pool, which in turn inhibits DNA replication and cell proliferation,

particularly in rapidly dividing cancer cells.
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Caption: Inhibition of the Ribonucleotide Reductase pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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